Cas no 750607-84-2 (4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE)

• Product Name: 4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE
• CAS No: 750607-84-2
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• MDL: MFCD06255178
• CID: 844115
• PubChem ID: 2115228
• Update Time: 2025-08-03

4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE Chemical and Physical Properties

Names and Identifiers

• 4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE
• 4-[(4-benzylpiperidin-1-yl)sulfonyl]aniline
• CHEMBL1492258
• 4-[4-(phenylmethyl)piperidin-1-yl]sulfonylaniline
• 750607-84-2
• SMR000588410
• 4-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]aniline
• BDBM64172
• 4-[[4-(Phenylmethyl)-1-piperidinyl]sulfonyl]benzenamine
• SR-01000053042-1
• CS-0221674
• SR-01000053042
• cid_2115228
• MFCD06255178
• EN300-09749
• Z56985785
• MLS001174462
• [4-(4-benzylpiperidino)sulfonylphenyl]amine
• HMS2850O03
• J-514196
• AKOS000267319
• 4-(4-benzylpiperidin-1-yl)sulfonylaniline
• 4-(4-BENZYLPIPERIDIN-1-YLSULFONYL)ANILINE
• STL370668
• G76042

• MDL： MFCD06255178
• Inchi： 1S/C18H22N2O2S/c19-17-6-8-18(9-7-17)23(21,22)20-12-10-16(11-13-20)14-15-4-2-1-3-5-15/h1-9,16H,10-14,19H2
• InChI Key： GSWWKMKEEYPCBQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCC(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 330.14019912g/mol
• Monoisotopic Mass: 330.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE

4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE: A Comprehensive Overview

The compound 4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE, identified by the CAS number 750607-84-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a piperidine ring substituted with a benzyl group and a sulfonamide moiety attached to an aniline derivative. The combination of these functional groups makes it a versatile compound with potential applications in various chemical and pharmaceutical industries.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of amides, offering improved pharmacokinetic properties such as enhanced stability and reduced susceptibility to hydrolysis. The benzylpiperidine moiety, on the other hand, is known for its ability to modulate the physical and chemical properties of molecules, making it a valuable component in the development of bioactive compounds. The integration of these features in 4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE positions it as a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzylpiperidine intermediate. This is followed by sulfonation, where the piperidine nitrogen is converted into a sulfonamide group. Finally, the aniline derivative is introduced through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

In terms of biological activity, 4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and analgesic properties, making it a candidate for the development of novel pain management drugs. Additionally, its structural similarity to known kinase inhibitors has led researchers to investigate its potential role in targeting specific enzymes involved in cancer progression.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's interactions with biological systems. Molecular docking studies have revealed that the sulfonamide group plays a critical role in binding to target proteins, while the benzylpiperidine moiety contributes to overall molecular stability and lipophilicity. These insights are crucial for guiding further optimization efforts aimed at improving the compound's bioavailability and efficacy.

In conclusion, 4-((4-BENZYLPIPERIDIN-1-YL)SULFONYL)ANILINE represents an intriguing molecule with diverse potential applications. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable asset in contemporary drug discovery programs. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of innovative therapeutic agents.